Cas no 1020251-53-9 (rac Xanthoanthrafil (>90%))

• Product Name: rac Xanthoanthrafil (>90%)
• CAS No: 1020251-53-9
• MF: C₁₉H₂₃N₃O₆
• MW: 389.402425050735
• CID: 893183
• PubChem ID: 10110873
• Update Time: 2025-11-07

rac Xanthoanthrafil (>90%) Chemical and Physical Properties

Names and Identifiers

• rac Xanthoanthrafil
• Xanthoanthrafil(Benzamidenafil)
• Benzamidenafil
• rac Xanthoanthrafil Benzamidenafil
• UNII-B6ZMZ878RF
• Xanthoanthrafil
• N-[(3,4-DiMethoxyphenyl)Methyl]-2-[(2-hydroxy-1-Methylethyl)aMino]-5-nitro-benzaMide
• rac Xanthoanthrafil (>90%)
• DTXSID501031839
• BENZAMIDE, N-((3,4-DIMETHOXYPHENYL)METHYL)-2-((2-HYDROXY-1-METHYLETHYL)AMINO)-5-NITRO-
• NS00004682
• J-000540
• SCHEMBL688476
• BCP28660
• N-(3,4-Dimethoxybenzyl)-2-((1-hydroxypropan-2-yl)amino)-5-nitrobenzamide
• N-[(3,4-dimethoxyphenyl)methyl]-2-(1-hydroxypropan-2-ylamino)-5-nitrobenzamide
• PD159635
• C53031900
• rac Xanthoanthrafil pound>>Xanthoanthrafil
• Benzamide, N-[(3,4-dimethoxyphenyl)methyl]-2-[(2-hydroxy-1-methylethyl)amino]-5-nitro-
• rac-Xanthoanthrafil
• (+/-)-XANTHOANTHRAFIL
• Benzamide, N-[(3,4-dimethoxyphenyl)methyl]-2-[(2-hydroxy-1-methylethyl)amino]-5-nitro-; Benzamidenafil; Xanthoanthrafil
• AKOS028114492
• Q18210096
• B6ZMZ878RF
• 1020251-53-9

• Inchi： 1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)
• InChI Key： ZISFCTXLAXIEMV-UHFFFAOYSA-N
• SMILES： OCC(C)NC1C=CC(=CC=1C(NCC1C=CC(=C(C=1)OC)OC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 389.15900
• Monoisotopic Mass: 389.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Melting Point: 154-156°C
• Solubility: Chloroform, DMSO (Slightly), Methanol (Slightly)
• PSA: 129.13000
• LogP: 3.50570

rac Xanthoanthrafil (>90%) Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on rac Xanthoanthrafil (>90%)

Recent Advances in the Study of rac Xanthoanthrafil (>90%) and Its Implications in Chemical Biology and Medicine

The compound rac Xanthoanthrafil (>90%), with the CAS number 1020251-53-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This high-purity enantiomeric mixture has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and oxidative stress. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetics, and pharmacodynamics, paving the way for its potential use in drug development.

One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific enzymes involved in inflammatory cascades. In vitro studies have demonstrated that rac Xanthoanthrafil (>90%) effectively suppresses the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two critical enzymes in the arachidonic acid pathway. This dual inhibition suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic profile of rac Xanthoanthrafil (>90%) have revealed favorable absorption and distribution characteristics. The compound exhibits good oral bioavailability and a relatively long half-life, making it a suitable candidate for oral administration. Additionally, its metabolic stability has been confirmed through liver microsome assays, indicating minimal risk of rapid degradation or toxic metabolite formation.

In vivo studies have provided compelling evidence of the compound's therapeutic efficacy. Animal models of chronic inflammation and oxidative stress-related diseases, such as rheumatoid arthritis and neurodegenerative disorders, have shown significant improvement upon treatment with rac Xanthoanthrafil (>90%). These findings are supported by histopathological analyses and biomarker assessments, which highlight the compound's ability to reduce tissue damage and oxidative stress markers.

The safety profile of rac Xanthoanthrafil (>90%) has also been a focal point of recent research. Acute and subchronic toxicity studies have indicated no significant adverse effects at therapeutic doses, suggesting a wide safety margin. However, further long-term toxicity and carcinogenicity studies are warranted to fully assess its safety for human use.

In conclusion, rac Xanthoanthrafil (>90%) represents a promising candidate for the development of novel therapeutic agents targeting inflammation and oxidative stress. Its unique mechanism of action, favorable pharmacokinetics, and robust efficacy in preclinical models underscore its potential. Future research should focus on advancing clinical trials to evaluate its safety and efficacy in humans, as well as exploring its applications in combination therapies.